Cas no 2229245-07-0 (2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine)

• Product Name: 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine
• CAS No: 2229245-07-0
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6056726
• PubChem ID: 165698442
• Update Time: 2025-05-20

2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-[2-methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine
• 2229245-07-0
• EN300-1942254
• 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine

• Inchi： 1S/C14H18F3NO/c1-12(2,18)13(7-8-13)9-5-4-6-10(11(9)19-3)14(15,16)17/h4-6H,7-8,18H2,1-3H3
• InChI Key： SMEKFCPGROPZPU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1(C(C)(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine

Comprehensive Overview of 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine (CAS No. 2229245-07-0)

2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine is a specialized organic compound with a unique molecular structure, making it a subject of interest in pharmaceutical and chemical research. With the CAS number 2229245-07-0, this compound is recognized for its potential applications in drug discovery and material science. Its structural complexity, featuring a cyclopropyl ring and a trifluoromethyl group, contributes to its distinct chemical properties.

The compound's methoxy and trifluoromethyl substituents enhance its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore in the development of novel therapeutics. The presence of the propan-2-amine moiety further expands its utility in synthetic applications, enabling the creation of derivatives with tailored properties.

In recent years, the demand for fluorinated compounds like 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine has surged due to their unique electronic and steric effects. These compounds are often explored for their roles in central nervous system (CNS) drug development, a hot topic in the pharmaceutical industry. The trifluoromethyl group, in particular, is known to improve bioavailability and binding affinity, making it a valuable feature in modern drug design.

From a synthetic perspective, the preparation of 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine involves multi-step organic reactions, including cyclopropanation and amine functionalization. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's stability under various conditions makes it a versatile intermediate for further chemical modifications.

The growing interest in small-molecule therapeutics has positioned CAS 2229245-07-0 as a candidate for further investigation. Its structural motifs align with current trends in fragment-based drug discovery, where researchers focus on optimizing molecular fragments for enhanced efficacy. Additionally, the compound's potential applications in neurological disorders and metabolic diseases are areas of active exploration.

In the context of green chemistry, the synthesis and application of 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine are being evaluated for sustainability. Researchers are investigating eco-friendly catalysts and solvents to minimize environmental impact while maintaining high efficiency. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

Market analysts highlight the increasing demand for fluorinated building blocks like this compound, driven by advancements in precision medicine and personalized therapeutics. Its compatibility with modern high-throughput screening techniques further enhances its appeal in drug discovery pipelines. As the pharmaceutical industry continues to evolve, CAS 2229245-07-0 is expected to play a significant role in the development of next-generation treatments.

For researchers and industry professionals, understanding the properties and applications of 2-{1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine is essential. Its combination of structural features and functional groups offers a promising platform for innovation in both medicinal chemistry and material science. As new studies emerge, this compound is likely to gain further attention for its potential in addressing unmet medical needs.